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Compound of Interest

Compound Name: 2-Methoxypyridine

Cat. No.: B126380 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate, essential safety protocols and logistical information for the

handling and disposal of 2-Methoxypyridine. Adherence to these procedures is critical for

ensuring personnel safety and maintaining a secure laboratory environment.

Hazard Identification and Personal Protective
Equipment (PPE)
2-Methoxypyridine is a flammable liquid and vapor that can cause skin and serious eye

irritation, and may also lead to respiratory irritation.[1][2][3] Proper selection and use of

Personal Protective Equipment (PPE) are the first line of defense against exposure.
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PPE Category Specification Rationale

Eye and Face Protection

Tightly fitting safety goggles

with side-shields or a face

shield.[1][4]

Protects against splashes and

vapors that can cause serious

eye irritation.[1][2][3]

Hand Protection

Chemical-resistant,

impermeable gloves (e.g.,

Nitrile rubber).[5]

Prevents skin contact, which

can cause irritation.[1][2][3]

Gloves should be inspected

before use and disposed of

properly after handling.[2]

Body Protection

Chemical-resistant lab coat or

coveralls. Fire/flame resistant

and impervious clothing is

recommended.[1][4]

Provides a barrier against

accidental spills and splashes.

[5]

Respiratory Protection

Use in a well-ventilated area,

preferably a chemical fume

hood.[5] If exposure limits are

exceeded or irritation is

experienced, a full-face

respirator with an appropriate

cartridge (e.g., type ABEK

(EN14387)) is required.[1]

Mitigates inhalation risk, as

vapors may cause respiratory

irritation.[1][2][3]

Quantitative Data Summary
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Property Value Source

CAS Number 1628-89-3 [1][2]

EC Number 216-623-8 [1][2]

Molecular Formula C6H7NO [2][3]

Molecular Weight 109.13 g/mol [2]

Appearance Colorless to pale yellow liquid [6]

Boiling Point 142 °C (lit.)

Density 1.038 g/mL at 25 °C (lit.)

Flash Point 32 °C (89.6 °F) - closed cup

GHS Hazard Statements H226, H315, H319, H335 [1][3]

Operational Plan: Step-by-Step Handling and
Disposal
3.1. Preparation and Handling:

Ventilation: All handling of 2-Methoxypyridine, including weighing and transferring, must be

conducted in a certified chemical fume hood to minimize inhalation exposure.[5]

Ignition Sources: As a flammable liquid, ensure it is kept away from heat, sparks, open

flames, and other ignition sources.[1][2][6] Use only non-sparking tools and explosion-proof

equipment.[1][5]

Grounding: Ground and bond containers when transferring material to prevent static

discharge.[1][7]

Personal Hygiene: Do not eat, drink, or smoke in areas where this chemical is handled.

Wash hands thoroughly with soap and water after handling and before breaks.[2][5]

Contaminated Clothing: Remove any contaminated clothing immediately and wash it before

reuse.[1][5]
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3.2. Spill Procedures:

Evacuate: In case of a spill, immediately evacuate non-essential personnel from the area.[1]

[2]

Ventilate: Ensure the area is well-ventilated.[1][2]

Containment: Wearing appropriate PPE, absorb the spill with an inert, non-combustible

material such as sand, vermiculite, or earth.[5][7] Do not use combustible materials.

Collection: Carefully collect the absorbent material and place it into a designated, labeled

hazardous waste container.[7]

Decontamination: Clean the spill area thoroughly.

3.3. Disposal Plan:

Waste Collection: Collect surplus and non-recyclable solutions in a designated, labeled

container from a licensed disposal company.[2] Do not mix with other waste.[2]

Container Disposal: Empty containers retain product residue and can be dangerous.[7]

Handle uncleaned containers as you would the product itself.[2] To dispose of an empty

container as regular trash, it must be triple-rinsed with a suitable solvent. The rinsate must

be collected and disposed of as hazardous waste.[8] After drying, the original label must be

completely defaced or removed.[8]

Regulations: All waste materials must be disposed of in accordance with local, state, and

federal regulations.[2]

Emergency First Aid Procedures
If Inhaled: Move the person into fresh air. If breathing is difficult, give oxygen. If not

breathing, give artificial respiration and consult a doctor immediately.[1][4]

In Case of Skin Contact: Take off immediately all contaminated clothing. Wash off with soap

and plenty of water. Consult a doctor if irritation develops or persists.[1][4][7]
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In Case of Eye Contact: Rinse cautiously with water for at least 15 minutes, removing

contact lenses if present and easy to do. Continue rinsing and consult a doctor.[1][2][4]

If Swallowed: Do NOT induce vomiting. Rinse mouth with water. Never give anything by

mouth to an unconscious person. Call a doctor or Poison Control Center immediately.[1][2][4]

Workflow for Safe Handling of 2-Methoxypyridine
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4. Disposal
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Caption: Workflow for the safe handling of 2-Methoxypyridine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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